Cas no 27963-79-7 (Adenosine,7,8-dihydro-7-methyl-8-oxo- (9CI))
27963-79-7 structure
Product Name:Adenosine,7,8-dihydro-7-methyl-8-oxo- (9CI)
CAS No:27963-79-7
MF:C11H15N5O5
MW:297.267301797867
CID:261487
PubChem ID:278198
Update Time:2025-04-19
Adenosine,7,8-dihydro-7-methyl-8-oxo- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Adenosine,7,8-dihydro-7-methyl-8-oxo- (9CI)
- 7-Methyl-8-oxoadenosine
- 7-Methyl-8-oxoadenosin
- ZINC01715865
- NSC-127521
- NSC127521
- 27963-79-7
- DTXSID00950652
- 6-amino-7-methyl-9-pentofuranosyl-7,9-dihydro-8h-purin-8-one
-
- Inchi: 1S/C11H15N5O5/c1-15-5-8(12)13-3-14-9(5)16(11(15)20)10-7(19)6(18)4(2-17)21-10/h3-4,6-7,10,17-19H,2H2,1H3,(H2,12,13,14)
- InChI Key: ODRSPRQQKIUEIE-UHFFFAOYSA-N
- SMILES: O1C(CO)C(C(C1N1C(N(C)C2C(N)=NC=NC1=2)=O)O)O
Computed Properties
- Exact Mass: 297.10700
- Monoisotopic Mass: 297.107
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 21
- Rotatable Bond Count: 2
- Complexity: 426
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 145A^2
- XLogP3: -2.3
Experimental Properties
- Density: 1.73
- Boiling Point: 606.7°Cat760mmHg
- Flash Point: 320.7°C
- Refractive Index: 1.737
- PSA: 148.65000
- LogP: -2.09510
Adenosine,7,8-dihydro-7-methyl-8-oxo- (9CI) Related Literature
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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